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Cat. No.: B079254

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the core properties of
Acetyltrimethylsilane (CAS 13411-48-8), a versatile organosilicon compound. This document
details its physicochemical characteristics, provides a thorough experimental protocol for its
synthesis, and explores its key applications in organic synthesis. Spectroscopic data, including
IH NMR, 3C NMR, Infrared (IR) spectroscopy, and mass spectrometry, are presented with
detailed interpretations to aid in the identification and characterization of this compound. This
guide is intended to be a valuable resource for researchers and professionals utilizing
Acetyltrimethylsilane in their work.

Physicochemical Properties

Acetyltrimethylsilane, also known as 1-(trimethylsilyl)ethanone, is a flammable, colorless
liquid.[1] Its fundamental physicochemical properties are summarized in the table below for
easy reference.
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Property Value Reference
CAS Number 13411-48-8 [1]
Molecular Formula CsH120Si [1]
Molecular Weight 116.23 g/mol [1]
Boiling Point 113-114 °C [2]
Density 0.811 g/mL at 25 °C [2]
Refractive Index (n20/D) 1.411 [2]
Flash Point 8 °C (46.4 °F) - closed cup [2]

Spectroscopic Data

The following sections provide a detailed analysis of the spectroscopic data for
Acetyltrimethylsilane, which is crucial for its identification and characterization in a laboratory
setting.

'H Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H NMR spectrum of Acetyltrimethylsilane is characterized by two distinct singlets.

Chemical Shift

Multiplicity Integration Assignment
(ppm)
~2.1 Singlet 3H CHs (Acetyl group)
. Si(CHs)s
~0.2 Singlet 9H

(Trimethylsilyl group)

Note: The exact chemical shifts may vary slightly depending on the solvent used.

3C Nuclear Magnetic Resonance (NMR) Spectroscopy

The 3C NMR spectrum provides further confirmation of the structure with two signals
corresponding to the different carbon environments.
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Chemical Shift (ppm) Assighment
~230 C=0 (Carbonyl group)
~-2 Si(CHs)s (Trimethylsilyl group carbons)

Note: The exact chemical shifts may vary slightly depending on the solvent used.

Infrared (IR) Spectroscopy

The IR spectrum of Acetyltrimethylsilane displays characteristic absorption bands that are
indicative of its functional groups.

Wavenumber (cm—?) Intensity Assignment

~2960 Strong C-H stretch (in Si-CHs3)
~1645 Strong C=0 stretch (ketone)
~1250 Strong Si-C stretch (in Si-(CHs)3)
~840 Strong Si-C stretch (in Si-(CHs)3)

Mass Spectrometry (MS)

Electron ionization mass spectrometry of Acetyltrimethylsilane results in a characteristic
fragmentation pattern that can be used for its identification.

m/z Relative Intensity Assignment

116 Moderate [M]* (Molecular ion)
101 Moderate [M - CHs]*

73 High [Si(CHs)s3]* (Base Peak)
43 High [CHsCO]*

Experimental Protocols
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Synthesis of Acetyltrimethylsilane

The following protocol is a well-established method for the synthesis of Acetyltrimethylsilane.

Reaction Scheme:

Reactants

l Product

Workup &

| Reaction —ounfication o
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Caption: Synthesis of Acetyltrimethylsilane.

Materials:

Magnesium turnings

Anhydrous diethyl ether

Methyl iodide

Trimethylsilylacetyl chloride

Saturated aqueous ammonium chloride solution

Anhydrous sodium sulfate
Procedure:

o Preparation of Grignard Reagent: In a flame-dried, three-necked round-bottom flask
equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, magnesium
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turnings are suspended in anhydrous diethyl ether under a nitrogen atmosphere. A solution
of methyl iodide in anhydrous diethyl ether is added dropwise to initiate the formation of the
Grignard reagent (methylmagnesium bromide). The reaction mixture is stirred until the
magnesium is consumed.

» Reaction with Acid Chloride: The Grignard solution is cooled in an ice bath. A solution of
trimethylsilylacetyl chloride in anhydrous diethyl ether is added dropwise from the dropping
funnel. The reaction mixture is stirred at room temperature for several hours.

o Workup: The reaction is quenched by the slow addition of a saturated aqueous ammonium
chloride solution. The organic layer is separated, and the aqueous layer is extracted with
diethyl ether. The combined organic layers are washed with brine.

 Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the
solvent is removed under reduced pressure. The crude product is then purified by distillation
to yield pure Acetyltrimethylsilane.

Reactivity and Applications

Acetyltrimethylsilane is a valuable reagent in organic synthesis, primarily utilized in two key
areas: as a protecting group and as a precursor in carbon-carbon bond formation reactions.
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Applications of Acetyltrimethylsilane
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Caption: Applications of Acetyltrimethylsilane.

Protecting Group Chemistry

Acetyltrimethylsilane can be used to protect hydroxyl, amino, and thiol groups. The resulting
trimethylsilyl ether, amine, or thioether is stable to a variety of reaction conditions and can be

readily cleaved when desired.
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Carbon-Carbon Bond Formation

The acetyl group of Acetyltrimethylsilane can be deprotonated with a strong base, such as
lithium diisopropylamide (LDA), to form a silicon enolate. This enolate is a powerful nucleophile
that can react with various electrophiles, including aldehydes and ketones, to form new carbon-
carbon bonds. This reactivity is particularly useful in the construction of complex organic
molecules.

Safety and Handling

Acetyltrimethylsilane is a highly flammable liquid and vapor.[2] It should be handled in a well-
ventilated area, away from ignition sources.[2] Appropriate personal protective equipment,
including safety goggles, gloves, and a lab coat, should be worn at all times. In case of fire, use
carbon dioxide, dry chemical powder, or foam.[2]

Conclusion

Acetyltrimethylsilane is a versatile and valuable reagent in organic chemistry. Its unique
combination of a reactive acetyl group and a stable trimethylsilyl moiety allows for its use in a
variety of synthetic transformations. This technical guide has provided a comprehensive
overview of its properties, synthesis, and applications, and is intended to serve as a useful
resource for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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